Cas no 1806690-76-5 (2-(3-Chloropropanoyl)-3-formylmandelic acid)

• Product Name: 2-(3-Chloropropanoyl)-3-formylmandelic acid
• CAS No: 1806690-76-5
• MF: C₁₂H₁₁ClO₅
• MW: 270.665743112564
• CID: 4940963
• Update Time: 2025-05-20

2-(3-Chloropropanoyl)-3-formylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropanoyl)-3-formylmandelic acid

• Inchi： 1S/C12H11ClO5/c13-5-4-9(15)10-7(6-14)2-1-3-8(10)11(16)12(17)18/h1-3,6,11,16H,4-5H2,(H,17,18)
• InChI Key： HJERQQCCNDDKMS-UHFFFAOYSA-N
• SMILES： ClCCC(C1C(C=O)=CC=CC=1C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 330
• XLogP3: 0.5
• Topological Polar Surface Area: 91.7

Additional information on 2-(3-Chloropropanoyl)-3-formylmandelic acid

2-(3-Chloropropanoyl)-3-formylmandelic Acid: A Comprehensive Overview

2-(3-Chloropropanoyl)-3-formylmandelic acid (CAS No. 1806690-76-5) is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development, as well as its role in advancing our understanding of complex chemical systems. In this article, we will delve into the properties, synthesis, applications, and recent research findings related to 2-(3-Chloropropanoyl)-3-formylmandelic acid.

The molecular structure of 2-(3-Chloropropanoyl)-3-formylmandelic acid is characterized by a mandelic acid backbone with two key substituents: a 3-chloropropanoyl group and a formyl group. The presence of these substituents imparts unique chemical and physical properties to the compound. The 3-chloropropanoyl group introduces a degree of hydrophobicity and electronic variation, while the formyl group contributes to hydrogen bonding capabilities and reactivity. These features make 2-(3-Chloropropanoyl)-3-formylmandelic acid a versatile molecule with potential for functionalization in various chemical reactions.

Recent studies have highlighted the importance of 2-(3-Chloropropanoyl)-3-formylmandelic acid in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of peptide-based drugs and bioconjugates. For instance, the compound's ability to undergo nucleophilic acyl substitution reactions has been leveraged to create peptide linkers with enhanced stability and specificity. This has opened new avenues for the design of targeted drug delivery systems and therapeutic agents.

In addition to its role in drug development, 2-(3-Chloropropanoyl)-3-formylmandelic acid has also been investigated for its applications in materials science. The compound's reactivity and structural flexibility make it an ideal candidate for the synthesis of advanced polymers and coatings. Recent research has demonstrated its potential as a building block for creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations. These materials hold promise for use in sensors, drug delivery systems, and smart packaging solutions.

The synthesis of 2-(3-Chloropropanoyl)-3-formylmandelic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of mandelic acid derivatives, followed by selective acylation and formylation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of pharmaceutical and industrial applications.

One area where 2-(3-Chloropropanoyl)-3-formylmandelic acid has shown particular promise is in the field of enzymology. Studies have revealed that the compound can act as a substrate or inhibitor for certain enzymes, making it a valuable tool for studying enzyme mechanisms and developing enzyme-based assays. For example, recent work has focused on its interaction with proteases involved in disease pathways, offering insights into potential therapeutic interventions.

Moreover, 2-(3-Chloropropanoyl)-3-formylmandelic acid has been utilized in green chemistry initiatives due to its compatibility with environmentally friendly reaction conditions. Researchers have developed catalytic systems that enable the synthesis of this compound using renewable feedstocks and energy-efficient processes. These advancements align with global efforts to promote sustainable chemical manufacturing practices.

In conclusion, 2-(3-Chloropropanoyl)-3-formylmandelic acid (CAS No. 1806690-76-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, reactivity, and functional versatility continue to drive innovative research and development efforts. As new studies emerge, we can expect this compound to play an increasingly important role in advancing both academic knowledge and industrial applications.